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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the emerging therapy CBP-1018 and current
standard-of-care treatments for cancers targeted in its ongoing clinical trials. Due to the early
stage of CBP-1018's clinical development, direct cost-effectiveness data is not yet available.
This document, therefore, presents a framework for its potential evaluation by summarizing
existing data for comparator therapies and outlining a hypothetical protocol for a future cost-
effectiveness analysis of CBP-1018.

Introduction to CBP-1018

CBP-1018 is a first-in-class, bi-ligand drug conjugate currently in Phase | clinical trials for
advanced solid tumors.[1][2][3] It is developed on Coherent Biopharma's Bi-XDC (Bi-ligand
Drug Conjugate) technology platform.[1][4]

e Mechanism of Action: CBP-1018 simultaneously targets two cell surface receptors: Prostate-
Specific Membrane Antigen (PSMA) and Folate Receptor alpha (FRa), which are
overexpressed in various solid tumors, including prostate, renal, and lung cancers.[3][5][6]
This dual-targeting is designed to enhance tumor specificity and uptake.[4][7]
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o Payload: The cytotoxic payload is monomethyl auristatin E (MMAE), a potent tubulin
inhibitor.[3][8] MMAE is delivered into the cancer cells upon receptor binding and
internalization of CBP-1018.[4][9]

o Technology Platform: The Bi-XDC platform utilizes small molecule ligands, which may offer
advantages over antibody-drug conjugates (ADCs) such as smaller molecular size,
potentially leading to better tumor penetration and faster clearance from systemic circulation.

[4]

Signaling Pathway and Mechanism of Action of CBP-
1018
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Caption: Mechanism of action of CBP-1018.
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Comparative Landscape: Efficacy and Cost-
Effectiveness of Standard-of-Care Therapies

The following tables summarize publicly available data on the efficacy and cost-effectiveness of
current standard-of-care treatments for the primary cancer types being investigated for CBP-
1018 therapy. This information provides a benchmark against which the future performance of
CBP-1018 may be evaluated.

Metastatic Castration-Resistant Prostate Cancer
(mMCRPC)

Table 1: Efficacy and Cost-Effectiveness of Standard Therapies for mCRPC

Incremental Cost-

Key Efficacy Effectiveness Ratio
Therapy Reference
Outcomes (ICER) per QALY
Gained

Standard first-line
£28,000—£33,000 (vs.
Docetaxel chemotherapy for ] [10]
mitoxantrone)
mCRPC.

Used in both pre- and
Abiraterone Acetate post-docetaxel $91,000 - $389,000 [8][10][11]

settings.

Used in both pre- and
Enzalutamide post-docetaxel $42,325 - $154,300 [10][12]

settings.

QALY: Quality-Adjusted Life Year. ICER values can vary significantly based on the comparator,
patient population, and healthcare system perspective.

Advanced Renal Cell Carcinoma (RCC)

Table 2: Efficacy and Cost-Effectiveness of Standard Therapies for Advanced RCC

© 2026 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b15605191/docs?utm_src=pdf-body#comparative-guide-to-the-potential-cost-effectiveness-of-cbp-1018-therapy
https://www.benchchem.com/product/b15605191/docs?utm_src=pdf-body#comparative-guide-to-the-potential-cost-effectiveness-of-cbp-1018-therapy
https://www.benchchem.com/product/b15605191/docs?utm_src=pdf-body#comparative-guide-to-the-potential-cost-effectiveness-of-cbp-1018-therapy
https://pmc.ncbi.nlm.nih.gov/articles/PMC6892688/
https://pubmed.ncbi.nlm.nih.gov/25313181/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6892688/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0064275
https://pmc.ncbi.nlm.nih.gov/articles/PMC6892688/
https://files01.core.ac.uk/download/pdf/81147406.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Validation & Comparative
Check Availability & Pricing

Incremental Cost-

Key Efficacy Effectiveness Ratio

Therapy Reference
Outcomes (ICER) per QALY

Gained
o A standard first-line $52,593 (vs.

Sunitinib ) [9]
VEGF TKI. interferon)
A VEGF TKI with )

o ) Dominant (more
similar efficacy to )
) o effective and less
Pazopanib sunitinib but a o [1][3]
) ) costly) vs. sunitinib in
different side-effect
) some analyses.
profile.
) A first-line
Nivolumab + ) $297,465 - $348,516
- immunotherapy o [13]

Ipilimumab o (vs. sunitinib)

combination.

VEGF TKI: Vascular Endothelial Growth Factor Tyrosine Kinase Inhibitor.

Advanced Non-Small Cell Lung Cancer (NSCLC)

Table 3: Efficacy and Cost-Effectiveness of Standard Therapies for Advanced NSCLC

Incremental Cost-

Key Efficacy Effectiveness Ratio
Therapy Reference
Outcomes (ICER) per QALY
Gained
Cost-effective in
A standard first-line ) )
_ _ _ certain settings, but
Cisplatin + Etoposide chemotherapy ) ] [14][15]
_ with a high cost per
regimen. .
QALY in others.
An immune

checkpoint inhibitor,
often used first-line in
patients with high PD-

Pembrolizumab

L1 expression.

$70,725 - $147,365

(vs. chemotherapy)

[2]141[7]
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PD-L1: Programmed death-ligand 1.

Hypothetical Experimental Protocol for Cost-
Effectiveness Analysis of CBP-1018

The following outlines a potential methodology for a formal cost-effectiveness analysis of CBP-
1018 once sufficient clinical data becomes available, likely from Phase llI trials.

Study Design

A model-based cost-utility analysis will be conducted from a healthcare payer perspective. A
partitioned survival model or a Markov model would be appropriate to simulate the disease
progression of patients with advanced solid tumors. The model will have three primary health
states:

e Progression-Free: Patients are alive and their disease has not progressed.
e Progressed Disease: Patients are alive but their disease has progressed.
o Death: The absorbing state.

The time horizon for the model will be a lifetime to capture all relevant costs and outcomes.

Patient Population

The patient population will mirror that of the pivotal clinical trials for CBP-1018, with specific
cohorts for metastatic castration-resistant prostate cancer, advanced renal cell carcinoma, and
advanced non-small cell lung cancer.

Comparators

The choice of comparators will be the relevant standard-of-care treatments for each cancer
cohort at the time of the analysis (as outlined in Tables 1-3).

Clinical Data Inputs

o Efficacy: Progression-free survival (PFS) and overall survival (OS) data for CBP-1018 and
comparator arms will be sourced from head-to-head or network meta-analyses of
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randomized controlled trials.

o Adverse Events: The incidence and severity of treatment-related adverse events will be
obtained from clinical trial safety data.

o Health-Related Quality of Life (Utilities): Utility values for each health state (progression-free
and progressed disease) and disutilities associated with adverse events will be derived from
patient-reported outcome data from clinical trials (e.g., using the EQ-5D instrument) or from
the published literature.

Cost Inputs

e Drug Costs: Acquisition and administration costs for CBP-1018 and comparator therapies.

e Disease Management Costs: Costs associated with routine monitoring, physician visits, and
supportive care in each health state.

o Adverse Event Costs: Costs of managing treatment-related side effects.
o End-of-Life Care Costs: Costs incurred in the terminal phase of the iliness.

All costs will be reported in a specific currency (e.g., USD) for a designated year.

Outcome Measures

e Primary Outcome: The primary outcome will be the Incremental Cost-Effectiveness Ratio
(ICER), expressed as the cost per Quality-Adjusted Life Year (QALY) gained.[16][17][18]

e Secondary Outcomes: Life-Years Gained (LYG), total costs, and budget impact analysis.

Sensitivity Analyses

Deterministic and probabilistic sensitivity analyses will be performed to assess the robustness
of the model's results to uncertainty in the input parameters.

Hypothetical Experimental Workflow for Cost-
Effectiveness Analysis
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Caption: Hypothetical workflow for a cost-effectiveness analysis.

Conclusion

CBP-1018 represents a novel approach to cancer therapy with its dual-targeting mechanism.
While preliminary clinical data is emerging, a comprehensive evaluation of its cost-
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effectiveness will be crucial for its future positioning in the therapeutic landscape. The data and
methodologies presented in this guide offer a preliminary framework for researchers and drug
development professionals to consider as more mature clinical trial results for CBP-1018
become available. The ultimate value of CBP-1018 will be determined by a thorough
assessment of its clinical benefits in relation to its costs compared to established standards of
care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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